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Compound of Interest

Compound Name: 4-Mercaptophenylboronic acid

Cat. No.: B1229282 Get Quote

4-Mercaptophenylboronic Acid: A Technical
Guide
An In-depth Examination of the Chemical Properties, Synthesis, and Applications of a Versatile

Reagent

Introduction
4-Mercaptophenylboronic acid (4-MPBA) is a bifunctional organic compound featuring both a

thiol (-SH) and a boronic acid [-B(OH)2] group. This unique structure allows it to participate in a

diverse range of chemical reactions and interactions, making it a valuable tool for researchers,

scientists, and drug development professionals. Its ability to form reversible covalent bonds

with diols, coupled with the reactivity of the thiol group, underpins its widespread use in sensor

technology, bioconjugation, materials science, and as a building block in organic synthesis.

This guide provides a comprehensive overview of its chemical properties, experimental

protocols, and key applications.

Chemical and Physical Properties
4-MPBA is typically a white to light yellow crystalline powder.[1] It is relatively stable at room

temperature but may decompose under high heat or light.[2] The compound is soluble in water

and various organic solvents.[2] Key physical and chemical properties are summarized in the

table below.
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Property Value Reference

Molecular Formula C₆H₇BO₂S [1][3]

Molecular Weight 153.99 g/mol [1][4]

CAS Number 237429-33-3 [1][4]

Melting Point >230 °C (lit.) [4][5]

Appearance
White to light yellow crystalline

powder
[1]

Purity 90% - 105% [1][4]

InChI Key
AUVSUPMVIZXUOG-

UHFFFAOYSA-N
[3][4]

SMILES String OB(O)c1ccc(S)cc1 [4]

Spectroscopic Data
The structural features of 4-MPBA have been characterized using various spectroscopic

techniques. Vibrational spectroscopy (FT-IR and Raman) has been employed to study its

molecular conformation and intermolecular hydrogen bonding, particularly in its dimeric form.[6]

[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.chemimpex.com/products/40185
https://pubchem.ncbi.nlm.nih.gov/compound/4-Mercaptophenylboronic-acid
https://www.chemimpex.com/products/40185
https://www.sigmaaldrich.com/SG/en/product/aldrich/524018
https://www.chemimpex.com/products/40185
https://www.sigmaaldrich.com/SG/en/product/aldrich/524018
https://www.sigmaaldrich.com/SG/en/product/aldrich/524018
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6781642.htm
https://www.chemimpex.com/products/40185
https://www.chemimpex.com/products/40185
https://www.sigmaaldrich.com/SG/en/product/aldrich/524018
https://pubchem.ncbi.nlm.nih.gov/compound/4-Mercaptophenylboronic-acid
https://www.sigmaaldrich.com/SG/en/product/aldrich/524018
https://www.sigmaaldrich.com/SG/en/product/aldrich/524018
https://pubmed.ncbi.nlm.nih.gov/25754388/
https://gcris3.pau.edu.tr/handle/11499/10103
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Key Observations Reference

FT-IR

Used to investigate molecular

structure and hydrogen

bonding.

[6][7]

Raman

Provides insights into

molecular vibrations and

conformation.

[6][7]

SERS

Surface-Enhanced Raman

Scattering is used to study the

orientation and interaction of 4-

MPBA on nanoparticle

surfaces, particularly in

response to pH and glucose

binding.

[8]

XPS

X-ray Photoelectron

Spectroscopy indicates that

under ultrahigh vacuum, partial

dehydration of 4-MPBA self-

assembled monolayers can

occur, forming boronic

anhydride species.

[9]

Reactivity and Key Applications
The dual functionality of 4-MPBA is central to its utility in various scientific fields. The boronic

acid moiety is known for its ability to form stable, yet reversible, covalent bonds with cis-1,2-

diols, a feature prominently found in carbohydrates like glucose and in glycoproteins.[10] The

thiol group provides a strong anchor to gold surfaces, enabling the formation of self-assembled

monolayers (SAMs).[9][10]

Key application areas include:

Sensor Technology: 4-MPBA is extensively used in the development of chemical sensors,

especially for glucose and other carbohydrates.[1][11] When immobilized on a substrate, its
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interaction with glucose can be detected through various methods, including surface-

enhanced Raman scattering (SERS).[8][11]

Drug Development and Bioconjugation: In medicinal chemistry, boronic acids are recognized

as important functional groups in drug candidates, such as proteasome inhibitors.[12][13] 4-

MPBA serves as a versatile building block for synthesizing more complex boron-containing

pharmaceuticals.[1][14] Its ability to bind to glycoproteins is also exploited for their selective

enrichment and analysis in proteomics research.[5][10]

Organic Synthesis: It is a key reagent in palladium-catalyzed Suzuki-Miyaura cross-coupling

reactions to form carbon-carbon bonds, a fundamental transformation in the synthesis of

biaryl compounds.[2][15]

Materials Science: 4-MPBA is incorporated into polymer matrices and used to functionalize

nanoparticles, enhancing their properties for applications in electronics and nanotechnology.

[1][10]

Experimental Protocols
Protocol 1: Functionalization of Gold Nanoparticles with
4-MPBA
This protocol describes a general method for modifying gold nanoparticles (AuNPs) with 4-

MPBA, a common step in the fabrication of sensors and for glycopeptide enrichment.[10]

Methodology:

Synthesis of AuNPs: Gold nanoparticles (approx. 50 nm) are first prepared using a suitable

method, such as a hydrothermal approach based on a polyol process.[10]

Surface Modification: The synthesized AuNPs are then incubated in a solution of 4-MPBA.

The thiol group of 4-MPBA has a high affinity for the gold surface and will spontaneously

form a self-assembled monolayer.[10]

Washing: After incubation, the functionalized nanoparticles are typically centrifuged and

washed to remove any unbound 4-MPBA.[11]
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Characterization: The successful functionalization is confirmed using techniques like Fourier

Transform Infrared (FT-IR) spectroscopy and UV/Vis adsorption spectroscopy.[10]

Protocol 2: General Procedure for Suzuki-Miyaura
Cross-Coupling
This protocol outlines a general methodology for the Suzuki-Miyaura cross-coupling reaction, a

powerful C-C bond-forming reaction where 4-MPBA can be used as the organoboron reagent.

[16][17]

Methodology:

Reaction Setup: In a suitable reaction vessel, combine the aryl halide (1 equivalent), 4-
Mercaptophenylboronic acid (1.2-1.5 equivalents), a palladium catalyst (e.g., PdCl₂(dppf)

or Pd₂(dba)₃, 0.05-0.1 equivalents), and a base (e.g., K₂CO₃, Na₂CO₃, or CsF, 2-10

equivalents).[16][18]

Solvent Addition: Add a degassed solvent system. Common solvents include toluene,

tetrahydrofuran (THF), or dioxane, often in a biphasic mixture with an aqueous base solution.

[16][18]

Reaction Conditions: The mixture is typically degassed and then stirred at room temperature

or heated (e.g., to 85 °C) under an inert atmosphere (like nitrogen or argon) for several hours

(4-12 hours).[16] Microwave-assisted protocols can significantly reduce reaction times (e.g.,

20 minutes at 150 °C).[16]

Work-up and Purification: Upon completion, the reaction mixture is filtered (e.g., through

Celite) to remove the catalyst. The organic layer is separated, concentrated, and the

resulting residue is purified by column chromatography on silica gel to yield the desired biaryl

product.[16]

Visualizing Chemical Processes
Workflow for Glycopeptide Enrichment
The following diagram illustrates a typical workflow for selectively capturing glycopeptides from

a complex biological sample using 4-MPBA functionalized magnetic nanoparticles.
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Workflow for selective enrichment of glycopeptides.

Suzuki-Miyaura Coupling Catalytic Cycle
This diagram outlines the key steps in the palladium-catalyzed Suzuki-Miyaura cross-coupling

reaction.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1229282?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pd(0)L2

R1-Pd(II)-X
(Oxidative
Addition

Complex)

R1-Pd(II)-R2

R1-R2
(Biaryl Product)

Oxidative
Addition

Transmetalation

Reductive
Elimination

R1-X
(Aryl Halide)

R2-B(OH)2
(4-MPBA) Base

Click to download full resolution via product page

Catalytic cycle of the Suzuki-Miyaura reaction.

Safety and Handling
4-Mercaptophenylboronic acid is known to cause skin and serious eye irritation.[3][19] It may

also cause respiratory irritation.[3] When handling this chemical, appropriate personal

protective equipment (PPE), including gloves, eye protection, and a dust mask, should be

worn.[19] It should be used in a well-ventilated area, such as a fume hood.[2][19] Store the
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compound at room temperature in a tightly sealed container, away from sources of high heat or

light.[1][2]

Conclusion
4-Mercaptophenylboronic acid is a highly versatile and valuable reagent in modern chemistry

and life sciences. Its distinct thiol and boronic acid functionalities provide a powerful

combination for applications ranging from the synthesis of complex organic molecules and

pharmaceuticals to the development of advanced sensors and materials. A thorough

understanding of its chemical properties, reactivity, and handling requirements is essential for

leveraging its full potential in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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